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Compound of Interest

Compound Name: 6-Aminouracil

Cat. No.: B015529 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

and disposal of 6-Aminouracil (CAS No. 873-83-6). Adherence to these procedural guidelines

is critical to ensure a safe laboratory environment and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)
6-Aminouracil is classified as a hazardous chemical. It is harmful if swallowed, causes skin

and eye irritation, and may cause respiratory irritation.[1] Therefore, strict adherence to PPE

protocols is mandatory.

Table 1: Personal Protective Equipment (PPE) for Handling 6-Aminouracil
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PPE Category Item Specification Rationale

Eye/Face Protection
Safety Goggles or

Eyeshields

Must meet OSHA 29

CFR 1910.133 or

European Standard

EN166 specifications.

[1][2]

To protect against

dust particles and

splashes.

Hand Protection
Chemical-resistant

gloves

Nitrile gloves are

suitable for preventing

skin contact.[2]

To prevent skin

contact and

absorption.

Respiratory Protection

N95 (US) or EN 149

(EU) approved

respirator

Required if dust

formation is likely or

when working outside

of a fume hood.

To prevent inhalation

of the powdered

compound.

Body Protection Laboratory Coat
Standard laboratory

coat.

To protect skin and

personal clothing from

contamination.[2]

Engineering Controls
Proper engineering controls are the primary line of defense in minimizing exposure to 6-
Aminouracil.

Control Specification Rationale

Ventilation Chemical Fume Hood

All handling of the solid

material should be conducted

within a certified chemical

fume hood.[2]

Safety Stations
Eyewash Stations and Safety

Showers

Must be readily accessible and

in close proximity to the

workstation.[2]
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Operational Plan: Step-by-Step Handling and
Disposal
The following workflow outlines the safe handling of 6-Aminouracil from receipt to disposal.
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Receiving and Storage

Handling and Experimental Use

Decontamination and Disposal

1. Receipt of 6-Aminouracil
- Inspect container for damage.

- Verify label information.

2. Storage
- Store in a tightly closed container.

- Keep in a cool, dry, well-ventilated area.
- Segregate from incompatible materials (e.g., strong oxidizing agents).

3. Preparation
- Don all required PPE.

- Work within a certified chemical fume hood.

4. Weighing and Transfer
- Handle carefully to avoid dust generation.

- Use appropriate tools (e.g., spatula, weigh paper).

5. Experimental Use
- Follow established laboratory protocols.

- Avoid contact with skin and eyes.

6. Decontamination
- Clean work surfaces thoroughly.

- Decontaminate all used equipment.

7. Waste Collection
- Collect all 6-Aminouracil waste (solid and solutions) in a designated, labeled hazardous waste container.

8. Disposal
- Dispose of waste through a licensed hazardous waste disposal service.

- Follow all local, state, and federal regulations.

Click to download full resolution via product page

A stepwise workflow for the safe handling and disposal of 6-Aminouracil.
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Emergency Procedures
Immediate and appropriate response to accidental exposure is critical.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[2][3]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes.[2] Seek medical attention.

[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[2] Seek immediate

medical attention.[2]

Ingestion

Do NOT induce vomiting.[2] Rinse mouth with

water.[2][3] Never give anything by mouth to an

unconscious person.[2][3] Seek immediate

medical attention.[2][3]

Spill

For small spills, avoid generating dust.[4]

Carefully sweep or vacuum up the material and

place it into a designated, labeled hazardous

waste container.[2] Clean the spill area with a

suitable solvent and decontaminate all surfaces.

[4] For large spills, evacuate the area and

contact your institution's emergency response

team.

Disposal Plan
The primary method for the disposal of 6-Aminouracil is through a licensed hazardous waste

disposal service.[4] All waste materials, including unused product and contaminated labware,
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must be collected in clearly labeled, sealed containers for hazardous waste.[2]

Table 2: Waste Categorization and Disposal

Waste Type Container Type Disposal Procedure

Unused 6-Aminouracil Powder
Labeled, sealed container for

solid chemical waste.

Dispose of as hazardous

chemical waste.

Contaminated Labware (e.g.,

gloves, weigh boats, pipette

tips)

Labeled container for

chemically contaminated solid

waste.

Dispose of as hazardous

chemical waste.

Solutions Containing 6-

Aminouracil

Labeled container for aqueous

or solvent-based chemical

waste.

Dispose of as hazardous liquid

chemical waste.

Note on Experimental Protocols: The safety data sheets reviewed for the creation of this

guidance do not contain specific experimental protocols. Researchers should consult their

institution-specific protocols and conduct a thorough risk assessment before beginning any

new experiment involving 6-Aminouracil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b015529#personal-protective-equipment-for-handling-
6-aminouracil]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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